3-[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]aniline

• IUPAC Name: 3-(1-propan-2-yltetrazol-5-yl)aniline
• InChI: InChI=1S/C10H13N5/c1-7(2)15-10(12-13-14-15)8-4-3-5-9(11)6-8/h3-7H,11H2,1-2H3
• InChI Key: VTBVWZUAGABJGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=N1)C2=CC(=CC=C2)N
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps. Researchers have investigated metal-catalyzed procedures for creating antidepressant molecules, and this compound may fall within that category. Further studies are needed to elucidate the specific synthetic pathways.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• Research : A study synthesized novel 1H-1,2,3-triazole analogs via “Click” chemistry and Suzuki–Miyaura cross-coupling reactions in aqueous medium. These compounds were evaluated for their carbonic anhydrase-II (CA-II) enzyme inhibitory activity . The presence of polar groups at the 1H-1,2,3-triazole-substituted phenyl ring contributed to their overall activity. .

Chiral Amine Synthesis

• Research : The compound ®-1-(1H-indol-3-yl)propan-2-amines was synthesized without chiral separation processing. .

Anti-Tubercular Activity

• Research : 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo [2,1-b][1,3,4] thiadiazole derivatives were synthesized and evaluated against Mycobacterium tuberculosis . .

1,2,4-Triazole Derivatives

• .

Future Directions

: Kanwal, A., Afzal, U., Zubair, M., Imran, M., & Rasool, N. (2024). Synthesis of anti-depressant molecules via metal-catalyzed reactions: a review. RSC Advances, 14, 6948-6971. DOI: 10.1039/D3RA06391G